![molecular formula C16H26O2 B1236254 7,10,13-Hexadecatrienoic acid CAS No. 1569300-52-2](/img/structure/B1236254.png)
7,10,13-Hexadecatrienoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7,10,13-hexadecatrienoic acid is a long-chain fatty acid.
This compound is a natural product found in Brassica napus with data available.
Scientific Research Applications
Plant Biochemistry and Metabolism
7,10,13-Hexadecatrienoic acid plays a significant role in plant biochemistry. It is abundant in many plant species and undergoes metabolism through the lipoxygenase pathway. Research has shown the conversion of this compound into various hydroperoxides by different plant lipoxygenases, indicating its involvement in plant metabolic processes. This understanding is crucial in studying plant physiology and biochemistry (Osipova et al., 2010).
Role in Marine Micro-Algae
This compound has been identified in marine micro-algae. The purification and structural identification of this fatty acid from micro-algae extracts provide insights into the biological activity of micro-algae, which is significant for marine biology and potentially for the development of marine-based products (Viron et al., 2000).
Involvement in Arabidopsis Physiology
In Arabidopsis, a model organism in plant biology, this compound is a functional component of thylakoid membranes. The study of the Arabidopsis fad5 mutant, which lacks the ability to synthesize this fatty acid, has revealed its physiological importance in chlorophyll content and recovery rate after photoinhibition. This research provides valuable insights into the role of fatty acids in plant physiology (Heilmann et al., 2004).
Potential Industrial Applications
The compound has been synthesized for potential applications in different fields. For instance, its synthesis for use as a component of the essential oil of the marine green alga Ulva pertusa highlights its potential industrial applications, especially in the field of biochemistry and natural product synthesis (Akakabe et al., 2005).
properties
CAS RN |
1569300-52-2 |
---|---|
Molecular Formula |
C16H26O2 |
Molecular Weight |
250.38 g/mol |
IUPAC Name |
(7E,10E,13E)-hexadeca-7,10,13-trienoic acid |
InChI |
InChI=1S/C16H26O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h3-4,6-7,9-10H,2,5,8,11-15H2,1H3,(H,17,18)/b4-3+,7-6+,10-9+ |
InChI Key |
KBGYPXOSNDMZRV-IUQGRGSQSA-N |
Isomeric SMILES |
CC/C=C/C/C=C/C/C=C/CCCCCC(=O)O |
SMILES |
CCC=CCC=CCC=CCCCCCC(=O)O |
Canonical SMILES |
CCC=CCC=CCC=CCCCCCC(=O)O |
synonyms |
7,10,13-hexadecatrienoic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.